Cas no 1091614-95-7 (Tert-butyl 3-(2-aminoethyl)benzoate)
Tert-butyl 3-(2-aminoethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-(2-aminoethyl)benzoate
- VEFODRCVLNFLRY-UHFFFAOYSA-N
- Tert-butyl 3-(2-aminoethyl)benzoate
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- Inchi: 1S/C13H19NO2/c1-13(2,3)16-12(15)11-6-4-5-10(9-11)7-8-14/h4-6,9H,7-8,14H2,1-3H3
- InChI Key: VEFODRCVLNFLRY-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CC(=C1)CCN)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 233
- Topological Polar Surface Area: 52.3
Tert-butyl 3-(2-aminoethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702662-0.05g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 0.05g |
$732.0 | 2025-03-12 | |
| Enamine | EN300-702662-0.1g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 0.1g |
$767.0 | 2025-03-12 | |
| Enamine | EN300-702662-0.25g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 0.25g |
$801.0 | 2025-03-12 | |
| Enamine | EN300-702662-0.5g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 0.5g |
$836.0 | 2025-03-12 | |
| Enamine | EN300-702662-1.0g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 1.0g |
$871.0 | 2025-03-12 | |
| Enamine | EN300-702662-2.5g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 2.5g |
$1707.0 | 2025-03-12 | |
| Enamine | EN300-702662-5.0g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 5.0g |
$2525.0 | 2025-03-12 | |
| Enamine | EN300-702662-10.0g |
tert-butyl 3-(2-aminoethyl)benzoate |
1091614-95-7 | 95.0% | 10.0g |
$3746.0 | 2025-03-12 |
Tert-butyl 3-(2-aminoethyl)benzoate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Tert-butyl 3-(2-aminoethyl)benzoate
Recent Advances in the Application of 1091614-95-7 and Tert-butyl 3-(2-aminoethyl)benzoate in Chemical Biology and Pharmaceutical Research
The chemical compound 1091614-95-7 and its derivative, Tert-butyl 3-(2-aminoethyl)benzoate, have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel drug candidates and serve as key intermediates in the development of therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the role of 1091614-95-7 as a versatile building block in organic synthesis. Its unique chemical properties enable the construction of complex molecular architectures, which are essential for the development of bioactive molecules. Tert-butyl 3-(2-aminoethyl)benzoate, derived from 1091614-95-7, has been particularly noted for its utility in peptide coupling reactions and as a precursor for the synthesis of pharmacologically active compounds. Researchers have successfully employed this compound in the preparation of inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.
One of the most promising applications of Tert-butyl 3-(2-aminoethyl)benzoate is in the field of kinase inhibitor development. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Recent publications have demonstrated the efficacy of derivatives of this compound in selectively inhibiting specific kinase targets, thereby offering potential therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of kinase inhibitors using Tert-butyl 3-(2-aminoethyl)benzoate as a key intermediate, showcasing its importance in medicinal chemistry.
In addition to its role in kinase inhibitor development, Tert-butyl 3-(2-aminoethyl)benzoate has been explored for its potential in central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for the synthesis of neuroactive agents. Recent preclinical studies have investigated its derivatives for their neuroprotective effects, with promising results in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
The synthesis and optimization of 1091614-95-7 and Tert-butyl 3-(2-aminoethyl)benzoate have also been the focus of recent research. Advances in catalytic methods and green chemistry approaches have improved the efficiency and sustainability of their production. For example, a recent study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route for Tert-butyl 3-(2-aminoethyl)benzoate, highlighting the compound's industrial applicability.
In conclusion, the compounds 1091614-95-7 and Tert-butyl 3-(2-aminoethyl)benzoate continue to play a vital role in chemical biology and pharmaceutical research. Their versatility in synthesis, coupled with their biological activity, positions them as valuable tools in the development of next-generation therapeutics. Ongoing research is expected to further elucidate their potential and expand their applications in drug discovery and beyond.
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